3-(tert-Butyl)-1H-pyrazole-4-carboxylic acid

• IUPAC Name: 5-tert-butyl-1H-pyrazole-4-carboxylic acid
• InChI: InChI=1S/C8H12N2O2/c1-8(2,3)6-5(7(11)12)4-9-10-6/h4H,1-3H3,(H,9,10)(H,11,12)
• InChI Key: CWYRBBYXHPMQBP-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=C(C=NN1)C(=O)O
• Molecular Formula: C8H12N2O2
• Molecular Weight: 168.19 g/mol
• CAS No.: 1152540-42-5

Description

The compound “3-(tert-Butyl)-1H-pyrazole-4-carboxylic acid” contains a pyrazole ring, which is a type of aromatic organic compound. The pyrazole ring is substituted at the 3-position with a tert-butyl group and at the 4-position with a carboxylic acid group.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the pyrazole ring, a five-membered ring containing two nitrogen atoms, and the tert-butyl and carboxylic acid substituents.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the presence of the pyrazole ring and the substituents. The tert-butyl group is generally considered to be non-reactive, while the carboxylic acid group can participate in various reactions, such as esterification and amide formation.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the carboxylic acid group could result in the compound being a solid at room temperature, and it would likely be soluble in polar solvents.

Scientific Research Applications

Multigram Synthesis of Fluoroalkyl-Substituted Pyrazole-4-carboxylic Acids

Researchers have developed a method for the acylation of tert-butyl 3-(methylamino)but-2-enoate with fluorinated acetic acid anhydrides, leading to the synthesis of fluorinated pyrazole-4-carboxylic acids on a multigram scale. This synthesis pathway demonstrates the compound's utility in generating fluorinated derivatives for research and potential industrial applications (Iminov et al., 2015).

Synthesis of Pyrazolo[5,1-c][1,2,4]triazines

Another study focused on the synthesis of 3-tert-Butyl-7,8-nitro(dinitro)pyrazolo-[5,1-c][1,2,4]triazin-4(6H)-ones, highlighting the compound's role in creating structurally complex molecules with potential for further chemical investigation and application (Ivanov, 2021).

Reactivity Studies

The reactivity of 7-amino-3-tert-butyl-8-(2H-tetrazol-5-yl)pyrazolo-[5,1-c][1,2,4]triazin-4(6H)-one was explored, indicating the potential of 3-(tert-Butyl)-1H-pyrazole-4-carboxylic acid derivatives in synthesizing biologically active compounds with diverse pharmacologic actions. This research underscores the compound's versatility in medicinal chemistry (Mironovich & Shcherbinin, 2014).

Functionalization Reactions

Experimental and theoretical studies on the functionalization reactions of 4-Benzoyl-1,5-Diphenyl-1H-Pyrazole-3-Carboxylic Acid and its acid chloride with 2,3-Diaminopyridine were conducted. These studies provide insights into the compound's chemical behavior, offering a foundation for developing novel compounds with tailored properties for various applications (Yıldırım, Kandemirli, & Demir, 2005).

Novel Synthesis Approaches

Research on novel synthesis methods for halo-substituted pyrazolo[5,1-c][1,2,4]triazines using derivatives of this compound showcases the compound's role in enabling the development of new synthetic routes. This work contributes to the expansion of available methods for synthesizing structurally diverse and complex molecules (Ivanov et al., 2017).

Mechanism of Action

Target of Action

Pyrazole derivatives, which this compound is a part of, have been found to exhibit a wide range of biological activities . Therefore, the specific targets could vary depending on the specific biological activity being exhibited.

Mode of Action

It’s known that pyrazole derivatives can undergo various reactions, including single-electron transfer in frustrated lewis pairs , reactions with hydrogen halides , and elimination reactions . These reactions could potentially influence the compound’s interaction with its targets.

Biochemical Pathways

It’s known that pyrazole derivatives can participate in various reactions, potentially affecting multiple biochemical pathways .

Pharmacokinetics

A related compound, 3-{[4-tert-butyl-benzyl)-(pyridine-3-sulfonyl)-amino]-methyl}-phenoxy)-acetic acid, was found to be extensively metabolized in both male and female rats, with the major oxidative pathway being the oxidation of the tert-butyl side chain . This could potentially provide some insight into the ADME properties of 3-(tert-Butyl)-1H-pyrazole-4-carboxylic acid.

Result of Action

Given the wide range of biological activities exhibited by pyrazole derivatives , the effects could potentially be diverse and depend on the specific biological activity being exhibited.

Future Directions

The future research directions for this compound could include exploring its potential uses in various fields, such as medicinal chemistry, materials science, or as a building block in the synthesis of more complex molecules.